Cas no 2137538-73-7 (1-(3-Bromophenyl)bicyclo[2.1.1]hexan-5-amine)

• Product Name: 1-(3-Bromophenyl)bicyclo[2.1.1]hexan-5-amine
• CAS No: 2137538-73-7
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• CID: 5799854
• PubChem ID: 165796141
• Update Time: 2025-05-26

1-(3-Bromophenyl)bicyclo[2.1.1]hexan-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)bicyclo[2.1.1]hexan-5-amine
• EN300-744785
• 2137538-73-7
• 1-(3-Bromophenyl)bicyclo[2.1.1]hexan-5-amine

• Inchi： 1S/C12H14BrN/c13-10-3-1-2-9(6-10)12-5-4-8(7-12)11(12)14/h1-3,6,8,11H,4-5,7,14H2
• InChI Key： BOQJJFUCOSPCAD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C12CCC(C1)C2N

Computed Properties

• Exact Mass: 251.03096g/mol
• Monoisotopic Mass: 251.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-Bromophenyl)bicyclo[2.1.1]hexan-5-amine

Exploring the Unique Properties and Applications of 1-(3-Bromophenyl)bicyclo[2.1.1]hexan-5-amine (CAS No. 2137538-73-7)

The compound 1-(3-Bromophenyl)bicyclo[2.1.1]hexan-5-amine (CAS No. 2137538-73-7) has garnered significant attention in recent years due to its distinctive structural features and potential applications in pharmaceutical and material science research. This bicyclic amine derivative, characterized by its 3-bromophenyl substitution and rigid bicyclo[2.1.1]hexane scaffold, represents a compelling case study in modern organic chemistry. Researchers are particularly interested in how the steric constraints imposed by the bicyclic framework influence the molecule's reactivity and binding properties, making it a valuable building block for drug discovery programs.

One of the most frequently asked questions about CAS No. 2137538-73-7 concerns its synthetic accessibility and purification methods. The compound's bromophenyl moiety offers versatile handles for further functionalization through cross-coupling reactions, while the amine group provides opportunities for salt formation or amide coupling. Recent publications have highlighted innovative synthetic routes to this scaffold, with particular emphasis on controlling the stereochemistry of the bicyclo[2.1.1]hexane core. These advancements address growing demand from medicinal chemists seeking novel three-dimensional structures to overcome flatland problems in small molecule drug design.

The thermal stability and solubility profile of 1-(3-Bromophenyl)bicyclo[2.1.1]hexan-5-amine have become hot topics in material science forums. Computational chemistry studies suggest the bicyclic system may impart unusual packing behaviors in the solid state, potentially useful for developing advanced organic electronic materials. This aligns with current industry trends toward structure-property relationship investigations, where researchers systematically modify core scaffolds to tune material characteristics. The compound's lipophilic balance (as indicated by its bromine content and amine functionality) also makes it relevant to ongoing discussions about bioisosteric replacements in lead optimization.

Analytical characterization of CAS 2137538-73-7 presents unique challenges that have sparked methodological innovations. The bicyclo[2.1.1]hexane skeleton generates distinctive NMR patterns that serve as valuable teaching examples for interpreting complex spectra. Advanced techniques like cryo-EM and microED are being explored to elucidate the compound's conformational preferences, addressing common search queries about three-dimensional structure determination of constrained systems. These studies contribute to broader scientific conversations about pushing the boundaries of structural analysis for rigid, polycyclic compounds.

In the context of green chemistry initiatives, the environmental footprint of synthesizing 1-(3-Bromophenyl)bicyclo[2.1.1]hexan-5-amine has become a focus area. Researchers are investigating catalytic methods for constructing the bicyclo[2.1.1]hexane core with reduced waste generation, responding to industry demands for more sustainable processes. The compound's bromine atom position also makes it a case study for selective functionalization strategies that minimize hazardous byproducts. These developments connect with trending searches about atom economy and step-efficient synthesis in academic and industrial settings.

The biological potential of 1-(3-Bromophenyl)bicyclo[2.1.1]hexan-5-amine derivatives continues to inspire research across multiple therapeutic areas. While the parent compound itself isn't biologically active, its structural motifs appear in several patent applications as privileged fragments for kinase inhibition and GPCR modulation. This has led to increased interest in the structure-activity relationships of similar constrained amines, particularly regarding their effects on membrane permeability and target engagement. Such investigations align with current pharmaceutical industry priorities around tackling challenging biological targets with three-dimensional small molecules.

From a computational perspective, CAS 2137538-73-7 serves as an excellent test case for molecular modeling algorithms. The bicyclo[2.1.1]hexane system's strain energy and conformational restrictions provide valuable benchmarks for force field parameterization and quantum mechanical calculations. These applications address common technical queries about molecular mechanics of bridged systems and conformational analysis of polycyclic compounds. Recent publications have used this compound to validate new computational approaches for predicting the physicochemical properties of strained organic molecules.

The commercial availability of 1-(3-Bromophenyl)bicyclo[2.1.1]hexan-5-amine has expanded in response to growing demand from both academic and industrial researchers. Suppliers now offer various quantities with different purity specifications, catering to diverse experimental needs from medicinal chemistry screening to material science applications. This availability has facilitated broader investigation of the compound's properties and enabled more structure-activity relationship studies, contributing to its rising prominence in chemical literature and patent filings.

Looking forward, 1-(3-Bromophenyl)bicyclo[2.1.1]hexan-5-amine represents more than just a chemical curiosity—it embodies several important trends in contemporary research. Its study intersects with critical discussions about molecular complexity in drug discovery, sustainable synthesis methodologies, and advanced materials design. As synthetic techniques continue to evolve and analytical methods become more sophisticated, this compound and its derivatives will likely play increasingly important roles across multiple scientific disciplines, making it a molecule worth watching in coming years.